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Compound of Interest

Compound Name: 1-Phenoxyheptane

Cat. No.: B1655134 Get Quote

The proper disposal of 1-Phenoxyheptane is a critical aspect of laboratory safety and

environmental responsibility. This guide provides essential information for researchers,

scientists, and drug development professionals on how to manage and dispose of this chemical

in a safe and compliant manner. Due to the absence of a specific, comprehensive Safety Data

Sheet (SDS) for 1-Phenoxyheptane, the following procedures are based on the known

hazards of its constituent parts and structurally similar chemicals. It is imperative for the waste

generator to conduct a formal hazardous waste determination as mandated by regulations

such as the Resource Conservation and Recovery Act (RCRA) in the United States.

Hazard Profile and Waste Classification
While a definitive hazard classification for 1-Phenoxyheptane is not readily available,

information on related compounds suggests it should be handled as hazardous waste. For

instance, heptane is known to be highly flammable and very toxic to aquatic life with long-

lasting effects.[1] Structurally similar aromatic ethers may cause skin and eye irritation, and

may be harmful if swallowed or inhaled.[2][3] Therefore, it is prudent to assume that 1-
Phenoxyheptane may exhibit one or more of the following hazardous characteristics:

Ignitability: Due to the heptane group, the compound may be flammable.

Toxicity: It may be harmful to human health and aquatic life.

A formal hazardous waste determination must be performed in accordance with regulations

such as the U.S. Environmental Protection Agency's (EPA) regulations under 40 CFR 262.11.
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[4] This typically involves either knowledge-based assessment (e.g., using a specific SDS) or

analytical testing.

Quantitative Data Summary
The following table summarizes key data relevant to the handling and disposal of 1-
Phenoxyheptane and its components.

Property Value Source

Molecular Formula C13H20O [5]

Molecular Weight 192.30 g/mol [6]

XLogP3-AA 4.9 [7]

Vapor Pressure (est.) 0.006 hPa @ 20°C [7]

Heptane Hazard Data

Flammability
Highly flammable liquid and

vapor

Aquatic Toxicity
Very toxic to aquatic life with

long lasting effects
[1]

Aspiration Hazard
May be fatal if swallowed and

enters airways

Step-by-Step Disposal Protocol
The following protocol outlines the recommended steps for the proper disposal of 1-
Phenoxyheptane waste.

Step 1: Waste Identification and Characterization

Assume Hazardous: In the absence of a specific SDS, treat all 1-Phenoxyheptane waste as

hazardous.

Segregation: Do not mix 1-Phenoxyheptane waste with non-hazardous waste or other

incompatible chemical waste streams.
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Step 2: Containerization and Labeling

Container: Use a designated, leak-proof, and chemically compatible container. The container

must be in good condition and have a secure lid.

Labeling: Clearly label the waste container with the words "Hazardous Waste," the full

chemical name "1-Phenoxyheptane," and a clear description of its composition if it is a

mixture. The accumulation start date must also be clearly marked on the label.

Step 3: On-Site Accumulation

Storage Area: Store the waste container in a designated satellite accumulation area or a

central accumulation area that is secure and well-ventilated.

Secondary Containment: Utilize secondary containment to prevent spills from reaching the

environment.

Accumulation Time Limits: Adhere to the accumulation time limits for your hazardous waste

generator status (e.g., 90 days for Large Quantity Generators, 180 days for Small Quantity

Generators in the U.S.).

Step 4: Professional Disposal

Licensed Vendor: Arrange for the collection, transportation, and disposal of the waste by a

licensed and reputable hazardous waste disposal company.

Manifest: Ensure that a hazardous waste manifest is properly completed to track the waste

from your facility to its final disposal site. Personnel signing the manifest must be

appropriately trained.

Disposal Method: The most common and environmentally sound disposal method for liquid

organic waste is high-temperature incineration at a permitted facility. Landfill disposal is

generally not permitted for liquid hazardous waste.

Experimental Workflow and Decision-Making
The following diagram illustrates the decision-making process for the proper disposal of 1-
Phenoxyheptane.
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Caption: Decision workflow for the proper disposal of 1-Phenoxyheptane.

By adhering to these procedures, laboratory professionals can ensure the safe handling and

compliant disposal of 1-Phenoxyheptane, thereby protecting themselves, their colleagues, and

the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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